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Compound of Interest

Compound Name:
trans-2-(4-

Methylthiophenyl)cyclohexanol

Cat. No.: B13402521

Get Quote

Trans-2-(4-Methylthiophenyl)cyclohexanol is a bifunctional organic molecule featuring a

cyclohexanol ring and a methylthiophenyl group. This unique combination of a polar hydroxyl

group and a sulfur-containing aromatic moiety makes it a compound of interest in medicinal

chemistry and materials science. Cyclohexanol derivatives are known to be important

carbocyclic structures with a range of biological activities.[1] The presence of the thioether

(sulfide) group introduces specific chemical properties, including the potential for oxidation and

coordination with metals, which are critical to consider for its application and stability.[2][3][4]

Proper handling and storage are not merely procedural formalities; they are essential for

ensuring the chemical integrity of the compound, obtaining reproducible experimental results,

and guaranteeing the safety of laboratory personnel. This guide provides a detailed framework

for managing this compound, grounded in its specific chemical characteristics.

Chemical and Physical Profile
Understanding the fundamental properties of a compound is the first step toward safe and

effective handling. While specific experimental data for this exact molecule is sparse, its
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properties can be reliably inferred from its constituent functional groups and structurally similar

compounds.

Property Value (Estimated/Inferred) Rationale/Source

Molecular Formula C₁₃H₁₈OS Based on chemical structure.

Molecular Weight 222.35 g/mol
Calculated from the molecular

formula.

Appearance
Likely a white to off-white solid

or a viscous liquid.

Cyclohexanol derivatives can

be solids or liquids at room

temperature.[5][6]

Solubility

Soluble in most organic

solvents (e.g., alcohols, ethers,

ketones). Slightly soluble in

water.[5][6]

The cyclohexanol moiety

provides some polarity, while

the overall structure is largely

nonpolar.

Boiling Point >150 °C at reduced pressure
Similar to other substituted

phenylcyclohexanols.[6]

Melting Point Likely in the range of 50-70 °C

Based on related structures

like trans-2-

phenylcyclohexanol.[6]

Core Stability Considerations
The stability of trans-2-(4-Methylthiophenyl)cyclohexanol is primarily influenced by its two

functional groups: the thioether and the hydroxyl group.

Thioether Oxidation: The sulfur atom in the methylthiophenyl group is susceptible to

oxidation.[3] Atmospheric oxygen, or more aggressive oxidizing agents, can convert the

thioether into the corresponding sulfoxide and subsequently to a sulfone. This transformation

fundamentally alters the compound's electronic properties, steric profile, and biological

activity. Storage under an inert atmosphere is therefore highly recommended to preserve the

compound's integrity.
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Cyclohexanol Dehydration: The hydroxyl group on the cyclohexane ring can be eliminated

(dehydration) to form an alkene, particularly under acidic conditions or at elevated

temperatures.[1] This highlights the need for storage away from acidic contaminants and

heat.

Conformational Stability: The compound exists predominantly in a stable chair conformation.

The "trans" designation indicates that the hydroxyl and methylthiophenyl groups are on

opposite sides of the cyclohexane ring, which generally favors a more stable diequatorial

orientation, minimizing steric strain.[7] This inherent conformational stability means that

degradation is more likely to occur through chemical reactions rather than isomerization.

Safety and Handling Protocols (EHS)
Given its chemical structure, this compound should be handled with the appropriate

precautions for a laboratory chemical. The following guidelines are based on safety data for

similar compounds like methylcyclohexanols and other irritants.[8][9]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[10]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[9]

Wash hands thoroughly after handling.[11]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of any dust or vapors.[9][11]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[9][11]

Do not eat, drink, or smoke when using this product.[8]

Keep away from heat, sparks, and open flames. While not highly flammable, it is a

combustible organic material.[8][10]

Take measures to prevent the buildup of electrostatic charge.[8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/6496137_Synthesis_of_Cyclohexanol_Derivatives_by_Zirconocene-Mediated_Ring-Contraction_Reactions_of_Seven-Membered_Cyclic_Enol_Ethers
https://askfilo.com/user-question-answers-smart-solutions/explain-stability-of-cyclohexanol-on-the-basis-of-baeyer-3332303232393632
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3621/Methylcyclohexanol-2--mixture-cis-trans-153087-Millipore-Sigma-9-11-21.pdf
https://pim-resources.coleparmer.com/sds/00657.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2005414&productDescription=TRANS-4-METHLCYCLHXNOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00657.pdf
https://aksci.com/sds/3867CH_SDS.pdf
https://pim-resources.coleparmer.com/sds/00657.pdf
https://aksci.com/sds/3867CH_SDS.pdf
https://pim-resources.coleparmer.com/sds/00657.pdf
https://aksci.com/sds/3867CH_SDS.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3621/Methylcyclohexanol-2--mixture-cis-trans-153087-Millipore-Sigma-9-11-21.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3621/Methylcyclohexanol-2--mixture-cis-trans-153087-Millipore-Sigma-9-11-21.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2005414&productDescription=TRANS-4-METHLCYCLHXNOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3621/Methylcyclohexanol-2--mixture-cis-trans-153087-Millipore-Sigma-9-11-21.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13402521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If you

feel unwell, call a POISON CENTER or doctor.[8]

Skin Contact: Immediately remove contaminated clothing. Rinse the skin with plenty of

water. If skin irritation occurs, get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[8]

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[8]

Waste Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[11] Do not let the product enter drains.

Storage Conditions for Long-Term Stability
Proper storage is critical to prevent the degradation pathways discussed earlier.

Temperature: Store in a cool, dry place.[10][11] Refrigeration (2-8 °C) is recommended for

long-term storage.

Atmosphere: For optimal stability, store under an inert atmosphere (e.g., argon or nitrogen).

This minimizes the risk of thioether oxidation.[3]

Container: Keep the container tightly closed in a dry and well-ventilated place.[8][10][11] Use

amber glass vials to protect from light, which can potentially catalyze degradation.

Incompatible Substances: Store away from strong oxidizing agents, acid anhydrides, and

acid chlorides.[10]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution for use in experiments.
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Caption: Workflow for preparing and storing stock solutions.
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Methodology:

Equilibration: Before opening, allow the container of trans-2-(4-
Methylthiophenyl)cyclohexanol to equilibrate to room temperature to prevent

condensation of moisture.

Weighing: In a chemical fume hood, accurately weigh the desired amount of the compound

into a suitable vial.

Solubilization: Add the appropriate volume of a suitable solvent (e.g., DMSO for biological

assays, or other organic solvents like ethanol or methanol).

Dissolution: Cap the vial tightly and vortex until the solid is fully dissolved. Gentle sonication

in a water bath can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles of the main stock, divide the solution into

smaller, single-use aliquots in cryovials.

Inert Gas Blanketing: Before sealing the aliquots for long-term storage, gently flush the

headspace of each vial with an inert gas like argon or nitrogen to displace oxygen.

Storage: Store the aliquots at -20°C or -80°C, protected from light.

Troubleshooting Guide
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Problem Potential Cause Solution

Compound is difficult to

dissolve.

Incorrect solvent choice or

insufficient mixing.

Try a different solvent with

appropriate polarity. Use

sonication to increase the rate

of dissolution.

Solution appears cloudy or has

particulates.

Compound may not be fully

dissolved or may have

degraded.

Filter the solution through a

0.22 µm syringe filter. If the

issue persists, the compound

may be impure or degraded.

Experimental results are

inconsistent over time.

Degradation of the compound

in the stock solution.

Prepare fresh stock solutions

frequently. Ensure proper

storage of aliquots under an

inert atmosphere and

protected from light. Avoid

repeated freeze-thaw cycles.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13402521?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/6496137_Synthesis_of_Cyclohexanol_Derivatives_by_Zirconocene-Mediated_Ring-Contraction_Reactions_of_Seven-Membered_Cyclic_Enol_Ethers
https://pdf.benchchem.com/89/Unveiling_the_Reactivity_Landscape_of_Thioethers_A_Comparative_Analysis_of_tert_Butyl_Sulfide.pdf
https://www.wikidoc.org/index.php/Thioether
https://pubs.acs.org/doi/abs/10.1021/cm200557e
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7748626.htm
https://www.chembk.com/en/chem/2-PHENYL-CYCLOHEXANOL(TRANS)
https://askfilo.com/user-question-answers-smart-solutions/explain-stability-of-cyclohexanol-on-the-basis-of-baeyer-3332303232393632
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3621/Methylcyclohexanol-2--mixture-cis-trans-153087-Millipore-Sigma-9-11-21.pdf
https://pim-resources.coleparmer.com/sds/00657.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2005414&productDescription=TRANS-4-METHLCYCLHXNOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3867CH_SDS.pdf
https://www.benchchem.com/product/b13402521/docs#introduction-understanding-trans-2-4-methylthiophenyl-cyclohexanol
https://www.benchchem.com/product/b13402521/docs#introduction-understanding-trans-2-4-methylthiophenyl-cyclohexanol
https://www.benchchem.com/product/b13402521/docs#introduction-understanding-trans-2-4-methylthiophenyl-cyclohexanol
https://www.benchchem.com/product/b13402521/docs#introduction-understanding-trans-2-4-methylthiophenyl-cyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13402521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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